Cas no 1854445-60-5 (Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl)-)

• Product Name: Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl)-
• CAS No: 1854445-60-5
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 5274992
• Update Time: 2025-06-13

Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl)-

• Inchi： 1S/C11H23N3/c1-10(2)14-7-5-13(6-8-14)9-11-3-4-12-11/h10-12H,3-9H2,1-2H3
• InChI Key： FYIIRABNHWXKIF-UHFFFAOYSA-N
• SMILES： N1(CC2CCN2)CCN(C(C)C)CC1

Additional information on Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl)-

Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl) (CAS No. 1854445-60-5): A Comprehensive Overview in Modern Chemical Biology

Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl), identified by its unique chemical identifier CAS No. 1854445-60-5, represents a fascinating compound in the realm of chemical biology. This compound, characterized by its complex structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The intricate arrangement of its molecular structure, featuring a piperazine core linked to an azetidinylmethyl group and a tertiary butyl substituent, makes it a subject of intense study for its pharmacological properties.

The piperazine moiety is well-known for its versatility in medicinal chemistry, often serving as a key structural component in numerous therapeutic agents. Its ability to engage with biological targets through hydrogen bonding and other non-covalent interactions has made it invaluable in the design of drugs targeting neurological and inflammatory disorders. In the case of Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl), the presence of the azetidinylmethyl group introduces an additional layer of complexity, potentially influencing its binding affinity and selectivity towards specific biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further investigation in the treatment of metabolic disorders. The tertiary butyl group further modulates the electronic properties of the molecule, which could be exploited to enhance its pharmacological activity.

In the context of drug discovery, the synthesis of analogs derived from Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl) has been explored to optimize its pharmacokinetic and pharmacodynamic profiles. By modifying substituents or altering the core structure, researchers aim to develop more effective and selective therapeutic agents. The azetidinylmethyl moiety, in particular, has been found to influence the compound's solubility and metabolic stability, critical factors for drug efficacy and safety.

Moreover, the compound's potential role in modulating immune responses has been a focus of recent research. Studies indicate that derivatives of piperazine can interact with immune cell surface receptors, potentially leading to novel treatments for autoimmune diseases and inflammatory conditions. The unique structural features of Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl) make it an attractive scaffold for designing immunomodulatory agents.

The development of new synthetic methodologies has also contributed to the growing interest in this compound. Catalytic processes have been refined to produce high-purity batches of Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl), facilitating its use in downstream applications such as preclinical studies. These advancements ensure that researchers have access to reliable materials for their investigations.

Preclinical studies have begun to unravel the therapeutic potential of this compound across various disease models. Initial findings suggest that it may exhibit anti-inflammatory effects by inhibiting key signaling pathways involved in inflammation. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential applications for treating central nervous system disorders.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl). Predictive models can analyze vast datasets to identify structural features that correlate with biological activity, guiding researchers toward more effective therapeutic strategies.

As our understanding of complex biological systems grows, so does the demand for innovative compounds like Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl). Its unique structural attributes position it as a valuable tool for exploring new frontiers in chemical biology and drug development. Continued research is essential to fully harness its potential and translate these findings into tangible benefits for patients worldwide.